Cas no 90465-61-5 ( )

• Product Name: &nbsp
• CAS No: 90465-61-5
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 994810
• PubChem ID: 292570
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• N-[(4-methylphenyl)methyl]-3-nitroaniline
• N-(3-NITROPHENYL)-4-METHYLBENZYLAMINE
• NSC158400
• n-(4-methylbenzyl)-3-nitroaniline
• 90465-61-5
• AKOS008968202
• NSC-158400
• DTXSID90303456
• DB-361140
•  

• Inchi： 1S/C14H14N2O2/c1-11-5-7-12(8-6-11)10-15-13-3-2-4-14(9-13)16(17)18/h2-9,15H,10H2,1H3
• InChI Key： ANVKUDDLGAYXIW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)NCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.8Ų